Cas no 1204475-77-3 (1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 3-(difluoromethyl)-, methyl ester)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 3-(difluoromethyl)-, methyl ester
• CAS No: 1204475-77-3
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• CID: 835316
• PubChem ID: 58563187
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 3-(difluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 3-(difluoromethyl)-, methyl ester
• Methyl 3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate

• Inchi： 1S/C10H8F2N2O2/c1-16-10(15)7-6(8(11)12)5-3-2-4-13-9(5)14-7/h2-4,8H,1H3,(H,13,14)
• InChI Key： ZAEWDAUADZUWBE-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OC)NC2C1=CC=CN=2)F

Computed Properties

• Exact Mass: 226.05538383g/mol
• Monoisotopic Mass: 226.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines